Cas no 15337-18-5 (Zinc,bis(N,N-dipentylcarbamodithioato-kS,kS')-, (T-4)-)

• Product Name: Zinc,bis(N,N-dipentylcarbamodithioato-kS,kS')-, (T-4)-
• CAS No: 15337-18-5
• MF: C₂₂H₄₄N₂S₄Zn
• MW: 530.267157554626
• CID: 175798
• PubChem ID: 534392
• Update Time: 2025-04-19

Zinc,bis(N,N-dipentylcarbamodithioato-kS,kS')-, (T-4)- Chemical and Physical Properties

Names and Identifiers

• Zinc,bis(N,N-dipentylcarbamodithioato-kS,kS')-, (T-4)-
• Zincdiamyldithiocarbamate
• AMYL ZIMATE
• VANLUBE(R) AZ
• equal to Vanlube869
• Zink bis(dipentyldithiocarbamat)
• zincbis(dipentyldithiocarbamate)
• s’)-bis(dipentylcarbamodithioato-(beta-4)-zin
• bis(dipentylcarbamodithioato-S,S’)-,(T-4)-Zinc
• Zinc, bis(dipentylcarbamodithioato-S,S')-, (T-4)-
• Zinc,bis(dipentylcarbaModithioato-kS,kS')-, (T-4)- (9CI)
• 15337-18-5
• Zinc bis(dipentyldithiocarbamate)
• Zinc diamyldithiocarbamate
• bis(dipentylcarbamothioylthio)zinc
• zinc;N,N-dipentylcarbamodithioate

• Inchi： 1S/2C11H23NS2.Zn/c2*1-3-5-7-9-12(11(13)14)10-8-6-4-2;/h2*3-10H2,1-2H3,(H,13,14);/q;;+2/p-2
• InChI Key： JGSUMMPGKPITGK-UHFFFAOYSA-L
• SMILES： [Zn+2].[S-]C(N(CCCCC)CCCCC)=S.[S-]C(N(CCCCC)CCCCC)=S

Computed Properties

• Exact Mass: 296.04866
• Monoisotopic Mass: 528.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 16
• Complexity: 133
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.7A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: 293.7°Cat760mmHg
• Flash Point: 131.4°C
• PSA: 3.24